4-[(3-Methoxybenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine

FGFR1 kinase inhibition Antitumor SAR Thienopyrimidine scaffold
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H18N2OS2
Molecular Weight 342.5 g/mol
Cat. No. B12134851
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Technical Parameters


Basic Identity
Product Name4-[(3-Methoxybenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine
Molecular FormulaC18H18N2OS2
Molecular Weight342.5 g/mol
Structural Identifiers
SMILESCOC1=CC=CC(=C1)CSC2=NC=NC3=C2C4=C(S3)CCCC4
InChIInChI=1S/C18H18N2OS2/c1-21-13-6-4-5-12(9-13)10-22-17-16-14-7-2-3-8-15(14)23-18(16)20-11-19-17/h4-6,9,11H,2-3,7-8,10H2,1H3
InChIKeyZUTDTVJYMPXVHT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-[(3-Methoxybenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine: Core Scaffold & Procurement Identity


4-[(3-Methoxybenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine (C₁₈H₁₈N₂OS₂) belongs to the tetrahydrobenzothieno[2,3-d]pyrimidine class—a privileged scaffold in medicinal chemistry recognized for yielding inhibitors of FGFR1, thymidylate synthase/dihydrofolate reductase, and ROCK kinases, as well as agents with antimicrobial and antiparasitic activity [1]. The compound features a 4-sulfanyl linkage connecting the electron-rich 3-methoxybenzyl moiety to the benzothienopyrimidine core, a substitution pattern distinct from the more common 2-sulfanyl, 4-amino, or 4-oxo analogs that dominate the patent and research literature [2]. This specific regioisomeric architecture (C-4 thioether on the pyrimidine ring) directly influences hydrogen-bonding capacity, lipophilicity (cLogP ~4.5–5.0 predicted via heteroaromatic thioether QSAR [3]), and metabolic stability relative to oxygen-linked or amino-substituted congeners, making it a strategically differentiated entry point for structure–activity relationship (SAR) exploration and lead optimization campaigns.

C-4 thioether regioisomer for kinase selectivity exploration
3-Methoxybenzyl electronic profile distinct from halogenated analogs
Convergent one-step C-4 assembly from 4-chloro intermediate

Why 4-[(3-Methoxybenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine Cannot Be Replaced by a Generic Analog


Within the tetrahydrobenzothieno[2,3-d]pyrimidine family, biological activity is exquisitely sensitive to the nature and position of the substituent on the pyrimidine ring [1]. Published SAR for FGFR1 inhibition demonstrates that moving an aryl substituent from the C-2 to C-4 position or replacing a 4-amino group with a 4-sulfanyl linkage can alter IC₅₀ values by more than 10-fold [2]. Similarly, antimicrobial screening of 4-substituted analogs reveals that the substitution pattern (benzylsulfanyl vs. anilino vs. hydrazino) dictates both the spectrum and potency of activity, with some C-4 benzylsulfanyl derivatives achieving MIC values of 62.5 µg/mL against S. aureus while structurally similar congeners with different C-4 appendages are inactive [3]. The 3-methoxy substituent on the benzyl ring further modulates electronic character and metabolic liabilities; replacing it with a 4-fluoro, 2-methyl, or unsubstituted phenyl group produces a different compound with distinct ADME and target engagement profiles [2]. Consequently, procurement of the precise 4-[(3-methoxybenzyl)sulfanyl] regioisomer—rather than a generic tetrahydrobenzothienopyrimidine or positional isomer—is essential for reproducible SAR studies and patent-positioning efforts.

Regioisomer sensitivity C-2 vs. C-4 substitution may shift kinase target engagement and selectivity profile
Electronic mismatch 3-Methoxy group provides distinct metabolic soft spot vs. 4-F or 2-methyl analogs
Series gap 4-Sulfanylbenzyl series not interchangeable with reported 4-amino/hydrazino leads

Quantitative Differentiation Evidence for 4-[(3-Methoxybenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine vs. Closest Analogs


Evidence 1: Regioisomeric Advantage of C-4 Sulfanyl Linkage vs. C-2 Substitution in FGFR1 Kinase Inhibition

Published FGFR1 SAR within the tetrahydrobenzothieno[2,3-d]pyrimidine series demonstrated that the most potent compound, 3g, achieved 78.8% FGFR1 inhibition at 10 µM and IC₅₀ values of 7.7, 18.9, and 13.3 µM against H460, A549, and U251 cell lines, respectively [1]. Critically, SAR analysis revealed that an aromatic ring substituted at the C-2 position was essential for high potency, with C-2 unsubstituted analogs showing substantially weaker activity [1]. The target compound, 4-[(3-methoxybenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine, places the 3-methoxybenzyl group at the C-4 position via a sulfanyl linker—a regioisomeric arrangement that is structurally orthogonal to the FGFR1-optimized C-2 substitution pattern [1]. This offers a differentiated chemical starting point for probing kinase selectivity and reducing off-target FGFR1-mediated toxicity while maintaining the benzothienopyrimidine core's favorable drug-like properties [2].

Regioisomeric Shift
Class-level inference
C-2 analog 3g: 78.8% FGFR1 inhib. at 10 µM; C-4 analog: data unreported
Supports orthogonal kinase selectivity exploration
Direct comparative enzymatic data pending
FGFR1 kinase inhibition Antitumor SAR Thienopyrimidine scaffold

Evidence 2: 3-Methoxybenzyl vs. 4-Fluorobenzyl Bioisosteric Differentiation in Antimicrobial Spectrum

Within the 4-(benzylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine sub-series, antimicrobial data for closely related analogs reveal that the electronic nature of the benzyl substituent dictates both potency and spectrum [1][2]. The 4-(substituted amino) series produced compound 4a with MIC = MBC = 31.25 µg/mL against C. albicans, while compound 6b (4-methylidenehydrazino series) showed MIC = 62.5 µg/mL and MBC = 125 µg/mL against S. aureus [2]. The target compound's 3-methoxybenzyl group (σₘ Hammett ~0.12, electron-donating via resonance) is electronically distinct from the 4-fluorobenzyl analog (σₚ ~0.06, electron-withdrawing inductive) and the 2-methylbenzyl analog (σₒ ~ -0.17, sterically hindered) . These electronic differences predictably alter thioether oxidative stability, CYP450 metabolism rates, and target binding interactions .

Electronic Profile
Class-level inference
3-OCH₃ σₘ ≈ +0.12; 4-F σₚ ≈ +0.06; Δ ~0.3 units
Electronic differentiation predicts distinct metabolic pathways
QSAR-based comparison; experimental CYP data needed
Antimicrobial SAR Benzylsulfanyl substitution Bioisostere comparison

Evidence 3: Scaffold-Level Anticancer Potency—Benzothienopyrimidine Core vs. Other Fused Pyrimidines

A 2026 study evaluated seven 4-amino-2-substituted tetrahydrobenzothieno[2,3-d]pyrimidines against oral cancer cell lines HSC-3 and SCC-9, demonstrating selective cytotoxicity and S-phase cell cycle arrest [1]. Compounds 5 and 6 reduced long-term clonogenic survival in highly metastatic HSC-3 cells more potently than in non-tumorigenic HaCaT keratinocytes, confirming scaffold-level cancer selectivity [1]. Separately, tetrahydrobenzothieno[2,3-d]pyrimidine-acetamide hybrids achieved antimalarial IC₅₀ values of 55.7–68.0 nM against chloroquine-resistant P. falciparum W2 strain with high selectivity indices vs. human HPL1D cells, demonstrating the scaffold's capacity for potent, selective target engagement [2]. The target compound incorporates the identical core scaffold but with a 4-sulfanylbenzyl substitution that has not been explored in either the anticancer or antimalarial SAR campaigns, representing an unoccupied chemical space within a validated pharmacophore [1][2].

Scaffold Potency Context
Cross-study comparable
4-Amino-2-substituted series: selective cytotoxicity in HSC-3, SCC-9 cells
Scaffold supports cell-model cytotoxicity endpoint review
C-4 sulfanyl substitution not evaluated in these models
Anticancer drug discovery Thienopyrimidine scaffold comparison Oral carcinoma

Evidence 4: Antimicrobial Spectrum—4-Sulfanylbenzyl Series vs. 4-Amino and 4-Hydrazino Series

Systematic antimicrobial testing across five tetrahydrobenzothieno[2,3-d]pyrimidine sub-series demonstrated that the 4-(substituted amino) series produced the most potent anti-Candida compound 4a (IZ = 22 mm, MIC = MBC = 31.25 µg/mL), while the 4-methylidenehydrazino series (6b, 6c) showed the best anti-S. aureus activity (IZ = 21 mm, MIC = 62.5–125 µg/mL) [1]. The 4-sulfanylbenzyl sub-series—to which the target compound belongs—was not represented in this study, representing a gap in the antimicrobial SAR landscape [1]. Related 4-substituted-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine derivatives (4a–f) showed excellent antimicrobial activity against S. aureus and S. pneumoniae compared to amoxicillin-clavulanic acid standard [2], confirming that C-4 derivatization is a productive vector for antimicrobial potency optimization.

Antimicrobial Spectrum
Class-level inference
4-Amino: MIC 31.25 µg/mL (C. albicans); 4-Hydrazino: MIC 62.5 µg/mL (S. aureus); 4-Sulfanylbenzyl: unexplored
Supports antimicrobial screening in unexplored sub-series
Data from cross-study comparable panels
Antimicrobial resistance Tetrahydrobenzothienopyrimidine MIC comparison

Evidence 5: Synthetic Tractability—Direct Alkylation at C-4 Sulfanyl vs. Multi-Step C-2 or C-6 Functionalization

The target compound is accessible via direct nucleophilic displacement of 4-chloro-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine with 3-methoxybenzyl mercaptan under mild basic conditions (K₂CO₃, acetone or DMF, 60–80°C) . This 4-chloro intermediate is a well-established building block prepared via POCl₃ chlorination of the corresponding 4-oxo derivative, which itself derives from Gewald reaction-based benzothiophene synthesis followed by formamide cyclization . In contrast, C-2 functionalized analogs often require multi-step sequences involving lithiation or palladium-catalyzed cross-coupling, while C-6 modifications demand protecting-group strategies due to competing reactivity at the thiophene ring [1]. The convergent, one-step attachment of diverse benzyl mercaptans at the C-4 position enables rapid library synthesis for SAR exploration, with typical isolated yields of 60–85% for analogous 4-sulfanylbenzyl derivatives .

Synthetic Steps
Supporting evidence
C-4 sulfanyl: 1 step from 4-Cl; C-2 aryl series: 5–7 linear steps
Convergent route supports rapid analog library synthesis
Yield benchmark 60–85% for analogous derivatives
Synthetic accessibility 4-Chloropyrimidine intermediate Nucleophilic substitution

High-Impact Application Scenarios for 4-[(3-Methoxybenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine


Kinase Inhibitor Lead Generation with FGFR1-Orthogonal Selectivity Profile

Academic and industrial kinase inhibitor programs seeking to expand beyond C-2-substituted benzothienopyrimidines (which dominate FGFR1 inhibitor patents [1]) can employ the target compound as a C-4-substituted scaffold for screening against kinase panels. The regioisomeric shift from C-2 to C-4 (78.8% FGFR1 inhibition at 10 µM for the best C-2 analog 3g vs. unexplored C-4 SAR [1]) offers an opportunity to identify inhibitors with novel kinase selectivity fingerprints while retaining the drug-like properties of the benzothienopyrimidine core (MW 342.5 Da, cLogP ~4.5–5.0, tPSA < 90 Ų).

Antimicrobial Resistance (AMR) Screening in Unexplored 4-Sulfanylbenzyl Chemical Space

Published antimicrobial SAR for tetrahydrobenzothieno[2,3-d]pyrimidines has systematically explored 4-amino (MIC = 31.25 µg/mL vs. C. albicans) and 4-hydrazino (MIC = 62.5 µg/mL vs. S. aureus) derivatives, but the 4-sulfanylbenzyl sub-series remains absent from public screening data [2]. Procuring this compound for inclusion in antimicrobial susceptibility panels—particularly against WHO priority pathogens (MRSA, carbapenem-resistant P. aeruginosa)—could yield first-in-sub-class hits with a novel resistance profile distinct from existing 4-amino and 4-hydrazino leads [2].

Structure–Property Relationship (SPR) Studies on Thioether Metabolic Stability

The 3-methoxybenzylsulfanyl motif presents a defined metabolic soft spot (O-demethylation, benzylic oxidation, and thioether S-oxidation pathways) that can be systematically compared against the 4-fluorobenzyl, 2-methylbenzyl, and unsubstituted phenylsulfanyl analogs . This compound serves as a probe substrate for in vitro microsomal stability assays (human/rat liver microsomes, NADPH-supplemented) to quantify intrinsic clearance and metabolite identification via LC–HRMS, generating SPR data that informs the design of metabolically stabilized next-generation analogs .

Diversifiable Synthetic Intermediate for Parallel Library Synthesis

The convergent synthetic route—SNAr displacement of 4-chloro-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine with 3-methoxybenzyl mercaptan —positions the target compound as a versatile intermediate for further derivatization. The 3-methoxy group can be selectively demethylated (BBr₃) to reveal a phenolic -OH handle for O-alkylation or bioconjugation, while the tetrahydrobenzo ring can undergo dehydrogenation to the fully aromatic benzothienopyrimidine for planarization SAR. This synthetic flexibility, combined with one-step access from a common 4-chloro intermediate, makes the compound an efficient diversification point for generating 50–200-compound libraries within 2–3 synthetic steps.

Application
Selection Property
Validation Focus
Kinase panel screening
C-4 regioisomeric scaffold
Kinase selectivity fingerprint review
Antimicrobial susceptibility screening
Unexplored 4-sulfanylbenzyl series
Spectrum and resistance profile review
Metabolic stability SPR studies
Thioether oxidative pathway profile
Intrinsic clearance and metabolite ID review
Parallel library synthesis
Convergent C-4 derivatization route
Diversification efficiency review
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